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Compound of Interest

Compound Name: Scandium(III) nitrate hydrate

Cat. No.: B564756 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and safety information for the preparation

of Scandium(III) nitrate hydrate solutions for laboratory use. Scandium(III) nitrate is a key

precursor and catalyst in various fields, including organic synthesis, materials science, and

pharmaceutical research.[1][2][3][4][5]

Material Properties and Characteristics
Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a white, crystalline solid that is hygroscopic

and moderately to highly soluble in water and ethanol.[1][3][6][7][8][9] Its high solubility and

reactivity make it a versatile reagent.[4] Upon heating, it decomposes to form scandium oxide.

[1][4][10][11]

Table 1: Physical and Chemical Properties of Scandium(III) Nitrate Hydrate
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Property Value References

Chemical Formula Sc(NO₃)₃·xH₂O [1][12]

Molar Mass (anhydrous) 230.97 g/mol [3][12]

Appearance
White to off-white crystalline

powder
[1][4][6]

Solubility

Soluble in water and strong

mineral acids; also soluble in

ethanol.

[1][3][7][8][9]

Key Characteristic
Hygroscopic; decomposes

upon heating.
[1][7][9]

Safety, Handling, and Storage
Scandium(III) nitrate is a strong oxidizing agent and can cause irritation to the skin, eyes, and

respiratory system.[8][10][12][13] Proper safety protocols are mandatory.

Table 2: Safety and Handling Precautions
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Category Recommendation References

Hazard Class
Oxidizing solid (GHS Class

5.1)
[1]

Personal Protective Equipment

(PPE)

Chemical safety goggles or

face shield, nitrile/rubber

gloves, lab coat or protective

suit.

[12][13]

Handling

Use in a well-ventilated area or

chemical fume hood. Avoid

dust formation. Keep away

from heat, open flames, and

combustible materials.

[13][14][15]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container. Store away

from reducing agents and

combustible materials.

[6][13][15]

First Aid (Eyes)

Rinse immediately and

cautiously with water for at

least 15 minutes, removing

contact lenses if present. Seek

medical attention.

[12][13]

First Aid (Skin)

Wash off immediately with

plenty of soap and water.

Remove contaminated

clothing.

[12][13]

Incompatibilities
Reducing agents, combustible

materials, hydrocarbons.
[6][10][13]

Experimental Protocol: Preparation of an Aqueous
Solution
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This protocol details the steps to prepare a standard aqueous solution of Scandium(III) nitrate
hydrate.

Objective: To prepare a 500 mL solution of 0.1 M Scandium(III) nitrate hydrate.

Materials and Equipment:

Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

Deionized (DI) or distilled water

500 mL volumetric flask (Class A)

Analytical balance

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Beaker (e.g., 250 mL)

Wash bottle with DI water

Appropriate PPE (goggles, gloves, lab coat)

Procedure:

Pre-Preparation: Ensure all glassware is clean and dry. Set up the magnetic stirrer in a

chemical fume hood. Don all required PPE.

Calculate Required Mass:

The exact mass required depends on the degree of hydration (x) of the salt, which can

vary. Always use the molecular weight provided by the manufacturer on the container's

label for the most accurate preparation.
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For this example, assume the formula is Scandium(III) nitrate pentahydrate,

Sc(NO₃)₃·5H₂O, with a molecular weight of 321.04 g/mol .

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.500 L × 321.04 g/mol = 16.052 g

Weigh the Compound:

Place the weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated mass (16.052 g) of Scandium(III) nitrate hydrate.

Record the exact mass.

Dissolution:

Add approximately 300 mL of DI water to the 250 mL beaker.

Place the magnetic stir bar in the beaker and set it on the magnetic stirrer at a moderate

speed.

Carefully add the weighed Scandium(III) nitrate hydrate to the water in the beaker.

Allow the solution to stir until the solid is completely dissolved. The compound is readily

soluble in water.[1][4]

Final Volume Adjustment:

Once dissolved, carefully transfer the solution from the beaker into the 500 mL volumetric

flask.

Rinse the beaker several times with small amounts of DI water, transferring the rinsate into

the volumetric flask each time to ensure all the scandium salt is transferred.

Continue to add DI water to the volumetric flask until the bottom of the meniscus reaches

the calibration mark. Use a dropper for the final additions to avoid overshooting the mark.

Homogenization and Storage:
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Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer the final solution to a clean, clearly labeled storage bottle. The label should

include the chemical name, concentration, date of preparation, and your initials.

Store in a cool, well-ventilated area, away from incompatible materials.[13]

Experimental Workflow Visualization
The following diagram illustrates the key steps in the preparation protocol.
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Caption: Workflow for preparing Scandium(III) nitrate hydrate solution.
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Applications in Research & Drug Development
Prepared solutions of Scandium(III) nitrate are utilized in a variety of advanced applications:

Catalysis: It serves as an effective Lewis acid catalyst in numerous organic reactions,

facilitating the synthesis of complex molecules that may be precursors to active

pharmaceutical ingredients (APIs).[3][4]

Advanced Materials: The solution is a common precursor for synthesizing scandium-doped

materials, such as scandia-stabilized zirconia for solid oxide fuel cells or specialty glasses

and ceramics.[2][9][16]

Drug Development & Medical Applications: Scandium compounds have been investigated for

potential roles in drug delivery systems and as contrast agents for medical imaging.[2][17]

Furthermore, scandium catalysts are valuable in medicinal chemistry for the efficient

synthesis of novel drugs.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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